Cas no 2014377-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid)
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
- 2014377-53-6
- EN300-1921736
-
- Inchi: 1S/C7H7BrN2O2/c1-10-5(2-3-7(11)12)4-6(8)9-10/h2-4H,1H3,(H,11,12)/b3-2+
- InChI Key: XIERRMTXOGIHPQ-NSCUHMNNSA-N
- SMILES: BrC1C=C(/C=C/C(=O)O)N(C)N=1
Computed Properties
- Exact Mass: 229.96909g/mol
- Monoisotopic Mass: 229.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921736-0.05g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-0.1g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-0.25g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-0.5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-1.0g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 1g |
$1785.0 | 2023-06-01 | ||
| Enamine | EN300-1921736-2.5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-5.0g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 5g |
$5179.0 | 2023-06-01 | ||
| Enamine | EN300-1921736-10.0g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 10g |
$7681.0 | 2023-06-01 | ||
| Enamine | EN300-1921736-1g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1921736-5g |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid |
2014377-53-6 | 5g |
$2028.0 | 2023-09-17 |
3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
3-(3-Bromo-1-Methyl-1H-Pyrazol-5-Yl)Prop-2-Enoic Acid (CAS 2014377-53-6): A Versatile Building Block in Modern Organic Synthesis
3-(3-Bromo-1-methyl-1H-pyrazol-5yl)propenoic acid, identified by the CAS number 2014377–53–6, represents a structurally unique organic compound with significant potential in pharmaceutical research and materials science. This pyrazole-derived carboxylic acid features a conjugated enoic acid moiety linked to a substituted pyrazole ring, offering a platform for functional group diversification. The brominated pyrazole core and unsaturated propenoic acid backbone provide multiple sites for chemical modification, making it an attractive scaffold for drug discovery programs targeting enzyme inhibition and receptor modulation.
Recent advancements in heterocyclic chemistry highlight the strategic importance of pyrazole-containing molecules in developing next-generation therapeutics. The bromine atom at C(3) of the pyrazole ring enables site-specific cross-coupling reactions via transition metal catalysis, while the methyl substitution at C(1) enhances molecular stability and lipophilicity. These structural features align with contemporary drug design principles emphasizing bioavailability optimization and target specificity. Notably, the conjugated double bond system in the propenoic acid framework facilitates π-electron delocalization, influencing redox properties and photochemical behavior.
Synthesis of CAS 2014377–53–6 typically involves multistep strategies combining pyrazole ring formation with enolate alkylation techniques. Modern methodologies prioritize atom-efficient processes using microwave-assisted synthesis or flow chemistry to improve yield and purity. Characterization relies on advanced analytical tools including NMR spectroscopy (¹H, ¹³C), high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm molecular geometry and stereochemistry. These techniques ensure precise structural validation critical for pharmaceutical applications.
In medicinal chemistry research, compounds bearing the pyrazole-propenoate architecture have demonstrated promising biological activities. Recent studies report their efficacy as inhibitors of kinases involved in cancer progression, with specific focus on CDK4/6 and JAK/STAT pathways. The brominated pyrazole motif has also shown utility in developing selective COX inhibitors with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings underscore the compound's role as a lead structure for rational drug design.
Material science applications leverage the unique photophysical properties of conjugated pyrazole derivatives. Research published in *Advanced Materials* (2024) demonstrates their use in organic light-emitting diodes (OLEDs), where the enoic acid functionality enhances charge transport characteristics. The bromine substitution modulates emission wavelengths through fine-tuning of electronic conjugation, enabling tunable optoelectronic materials for display technologies.
Sustainable synthesis approaches are being developed to improve process economics for large-scale production of CAS 2014377–53–6. Green chemistry initiatives focus on solvent recovery systems and biocatalytic oxidation methods to minimize environmental impact while maintaining product quality standards required for pharmaceutical intermediates.
The compound's compatibility with solid-phase synthesis protocols makes it particularly valuable for combinatorial library generation. Automated parallel synthesis platforms can rapidly produce structural analogs by varying substituents at the pyrazole ring or propenoic acid side chain, accelerating hit-to-lead optimization phases in drug discovery pipelines.
Computational studies using DFT modeling have provided insights into the electronic structure of CAS 2014377–53–6, revealing frontier molecular orbital distributions that guide functional group selection for desired reactivity profiles. These quantum chemical calculations help predict reaction outcomes before experimental validation, reducing development timelines.
In agrochemical research, derivatives of this scaffold show potential as herbicides targeting acetolactate synthase enzymes in weeds while maintaining selectivity for crop plants. The brominated pyrazole core contributes to metabolic stability under field conditions, enhancing residual activity without compromising environmental safety profiles.
Pharmacokinetic profiling indicates favorable ADME properties for oral administration routes when appropriately derivatized. Prodrug strategies involving esterification of the carboxylic acid group improve intestinal absorption while maintaining systemic bioavailability after enzymatic hydrolysis at target tissues.
The versatility of this compound extends to fluorescent probe development where its emission characteristics respond to pH changes or metal ion binding events. Recent publications describe its use as a ratiometric sensor for intracellular Zn²⁺ detection through fluorescence resonance energy transfer (FRET) mechanisms.
Quality control protocols emphasize rigorous testing procedures including HPLC purity analysis (>98%) and elemental microanalysis to ensure batch consistency required for GMP manufacturing standards when used as an API precursor or synthetic intermediate.
2014377-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)